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Compound of Interest

Compound Name: TCS 359

Cat. No.: B1684614 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe handling and

disposal of TCS 359, a potent FLT3 inhibitor. Adherence to these guidelines is crucial to

mitigate risks and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle TCS 359 with appropriate

caution. The compound is classified with the following hazards:

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]

Personal Protective Equipment (PPE): Always wear the following PPE when handling TCS 359:

Protective gloves

Protective clothing

Eye protection/face protection[1]

Ensure work is conducted in a well-ventilated area, preferably outdoors or in a fume hood, to

avoid inhalation of dust or fumes.[1]
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Quantitative Data Summary
Property Value Reference

Molecular Weight 360.43 [2][3]

Formula C18H20N2O4S [2][3]

Purity ≥98% (HPLC) [2][3]

CAS Number 301305-73-7 [1][2]

Storage Temperature 4°C or ≤ -10°C [2][3]

Step-by-Step Disposal Protocol
The disposal of TCS 359 must be carried out in accordance with local, state, and federal

regulations.[1] The following protocol provides a general framework for its proper disposal.

1. Waste Identification and Segregation:

Identify all materials contaminated with TCS 359, including unused product, empty

containers, and disposable labware (e.g., pipette tips, gloves).

Segregate this waste into a clearly labeled, dedicated hazardous waste container. The

container should be kept tightly closed and stored in a well-ventilated, locked-up area.[1]

2. Spill Management: In the event of a spill, follow these procedures immediately:

Evacuate personnel from the immediate area.[1]

Ensure adequate ventilation.[1]

Wear full personal protective equipment, including a self-contained breathing apparatus if

necessary.[1]

Prevent the spill from entering drains or water courses.[1]

For liquid spills, absorb the material with a non-combustible absorbent material (e.g.,

diatomite, universal binders).[1]
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For solid spills, carefully sweep or scoop the material to avoid creating dust.

Decontaminate the spill area and equipment by scrubbing with alcohol.[1]

Collect all contaminated materials and place them in the designated hazardous waste

container for disposal.[1]

3. Container Disposal:

Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be

collected and treated as hazardous waste.

Dispose of the cleaned container in accordance with institutional and regulatory guidelines.

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste container through a licensed

and certified hazardous waste disposal company.

Ensure all required documentation for hazardous waste disposal is completed and

maintained.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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